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Application Rates for Soybean and Peanut Crops

The recommended application rate of diclesulam varies based on the crop, formulation, region, and specific

weed pressure.

Application Recommended Rate . Source /
Crop o ) Formulation & Notes )

Timing (g a.i./ha) Region
Soybean Pre-emergence 32-42[1] General guideline Agropages

(PRE)

Pre-emergence 26 g/ha [2] For 84% WDG ICAR-NSRI,

(PRE) formulation India

Post-emergence 11.25-22.5[3] Applied at BBCH 11-13 Russian Field

(POST) (1-3 leaves) Study
Peanut Pre-emergence 21 - 32 1] General guideline Agropages

(PRE)

Pre-emergence 26 [4] Manufacturer's standard ~ Southwest US

(PRE) rate Study
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Application Recommended Rate . Source /
Crop o ) Formulation & Notes )

Timing (g a.i./ha) Region

At Cracking 26 [4] Applied 7-13 days after Southwest US

(CRACK) planting Study

> Important Note on Formulations: The above rates are typically for the active ingredient (a.i.). For
commercial products like Diclosulam 84% WG, the required product dose per hectare will be different. For
example, a common recommendation for this formulation is 26 g/ha for soybeans and 12.4 g/product/acre
(approximately 30.6 g/ha) for groundnuts and soybeans [5] [2]. Always follow the specific product label

instructions.

Detailed Experimental Protocols

For researchers, the methodology from recent field studies provides a robust framework for designing

experiments.

Protocol 1: Pre-emergence and "Cracking" Application in
Peanuts

This protocol is based on a study evaluating peanut cultivar tolerance in the southwestern US [4].

1. Experimental Design: A factorial arrangement of treatments is recommended, including:
o Herbicide Rates: Diclosulam at 0.026 kg a.i./ha (standard rate) and 0.052 kg a.i./ha (double
rate).
o Application Timings: Pre-emergence (PRE) and at the "cracking" stage (CRACK), which is 7
to 13 days after planting.
o Control: Include an untreated check for comparison.
2. Plot Specifications: Each plot should consist of at least two rows, spaced 97 cm apart and 7.6 m
in length. Replicate each treatment 3-4 times.
3. Application Method: Apply diclosulam as a soil treatment using a sprayer calibrated to deliver
the appropriate volume. For PRE, apply immediately after planting. For CRACK, apply as the peanut
radicle emerges.
4. Data Collection:
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o Phytotoxicity: Assess visual injury (stunting, chlorosis) at 14 and 28 days after treatment
(DAT). Use a percentage scale (0% = no injury, 100% = complete death).

o Weed Control Efficacy: Evaluate weed control at 28, 56, and 84 DAT using a similar
percentage scale.

o Crop Yield: Harvest the center rows of each plot at maturity and weigh the pods to determine
yield.

Protocol 2: Efficacy and Adjuvant Use in Soybeans

This protocol is derived from a study conducted across multiple climatic regions in Russia [3].

e 1. Treatment Structure:
o Pre-emergence (PRE): Test diclosulam (WG, 750 g/kg) at 18.75 and 37.5 g a.i./ha.
o Post-emergence (POST): Test diclosulam at 11.25 and 22.5 g a.i./ha applied at the soybean
1-3 leaf stage (BBCH 11-13).
o Adjuvant Treatment: Include a treatment where an adjuvant, ethoxylated isodecyl alcohol
(EIDA), is added to the POST application to test for efficacy enhancement.

e 2. Application and Conditions: Apply herbicides with a standard research plot sprayer. The study
emphasizes that rainfall after application is crucial for activating soil-applied treatments, regardless of
initial soil moisture [6].

e 3. Data Collection:

o Weed Sensitivity: Evaluate control of specific monocot and dicot weeds (e.g., Echinochloa
crus-galli, Chenopodium album, Amaranthus retroflexus).

o Crop Selectivity: Monitor three soybean cultivars for any signs of phytotoxicity.

o Yield Impact: Measure the final soybean yield to determine the treatment's economic benefit.

Critical Agronomic and Safety Considerations

e Crop Tolerance and Varietal Sensitivity: Peanut cultivars exhibit varying tolerance to diclosulam.
Significant stunting has been observed in certain regions (Texas High Plains, Oklahoma), particularly
under sprinkler irrigation, which may enhance herbicide activation and uptake [4]. This stunting can
sometimes translate to yield reduction. Soybean cultivars, however, have shown good tolerance in
studies with no reported phytotoxicity [3].

¢ Weed Spectrum and Resistance:

o Controls Well: Broadleaf weeds like morningglories, common ragweed, cocklebur, velvetleaf,
and yellow nutsedge [1] [7] [8].

o Variable/llnadequate Control: Diclosulam has low sensitivity on monocotyledonous weeds
like Echinochloa crus-galli [3] and does not control sicklepod [1]. Resistance has been
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confirmed in populations of common ragweed (Ambrosia artemisiifolia) [7] [3].

e Tank Mix Partners: For broader spectrum control, diclosulam is often tank-mixed with other
herbicides. Recommended partners for nutsedge and grass control include metolachlor (Dual),
ethalfluralin (Sonalan), and pendimethalin (Prowl) [1]. Avoid application with imazapic (Cadre) as
it can limit crop rotation flexibility [1].

e Environmental Fate and Toxicology:

o Soil Fate: Diclosulam is moderately persistent, with a typical soil DTso (half-life) of 33-65 days.
It is degraded primarily by microbes and is mobile in soil, posing a potential leaching risk [1] [7].

o Toxicology: It has low acute mammalian toxicity (rat oral LDso >5000 mg/kg) but is toxic to
aguatic plants and algae. The ECso for green algae is 1.6 ug/l, and for Lemna sp. (duckweed) is
1.16 pg/l, indicating high toxicity [1] [7].

Experimental Workflow and Decision Pathway

The diagram below outlines a logical workflow for designing a diclosulam efficacy trial, integrating the key

decision points from the protocols.
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Key Practical Recommendations

e Maximize Efficacy: For optimal performance in pre-emergence applications, ensure fields are clean-
tilled and apply the herbicide as close to planting as possible. A light irrigation (0.25-0.5 inches)
immediately after application is recommended to activate the chemical and incorporate it into the
weed germination zone [1].

e Minimize Crop Injury: To reduce the risk of peanut injury, especially in high-risk areas (sandy soils,
sprinkler irrigation), consider using the post-emergence ("cracking") application timing, which has
been shown to cause significantly less stunting (5% injury) with no yield reduction [4].

¢ Rotate Crops: Be mindful of soil persistence. While diclosulam offers more flexibility than some
traditional broadleaf herbicides, always adhere to the specified plant-back intervals for rotational
crops like wheat, barley, and cotton [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b617487#diclosulam-application-rate-for-soybean-and-peanut-

crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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